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Abstract

Echitovenidine is an indole alkaloid first isolated from the fruits of Alstonia venenata R.Br., a
plant species native to India. This technical guide provides a comprehensive overview of the
discovery, natural sources, and known biological activities of Echitovenidine. It includes
detailed information on its physicochemical properties and its inhibitory action on monoamine
oxidase. This document is intended to serve as a foundational resource for researchers and
professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction

Echitovenidine is a naturally occurring indole alkaloid that has garnered interest due to its
potential pharmacological activities. This guide synthesizes the available scientific literature to
present a detailed account of its discovery, botanical origins, and key chemical and biological
data.

Discovery

Echitovenidine was first reported in 1966 by a team of researchers including Das, Biemann,
Chatterjee, Ray, and Majumder.[1] They successfully isolated this novel compound from the
fruits of the plant Alstonia venenata.[1]
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Natural Sources

The primary and thus far only known natural source of Echitovenidine is the plant Alstonia
venenata R.Br., a member of the Apocynaceae family.

Botanical Description

Alstonia venenata is a large shrub or small tree that can grow up to 6 meters in height. It is
characterized by simple, membranous, lanceolate leaves arranged in whorls of 3-6. The plant
produces white flowers in terminal sub-umbellate cymes or racemes, which develop into
fusiform follicles containing numerous flattened seeds with a tuft of hair at each end.

Geographical Distribution

Alstonia venenata is found throughout India. Its presence has been documented in the
following states and districts:

o Andhra Pradesh: Srikakulam, Visakhapatnam, Vizianagaram, East Godavari, West
Godavari, Krishna, Guntur, Prakasam, Kurnool, Nellore, Kadapa, Anantapur, and Chittoor
districts.

o Karnataka: Bengaluru, Chikkamagaluru, and Shivamogga districts.

o Kerala: Kannur, Wayanad, Kozhikode, Malappuram, Palakkad, Thrissur, Idukki, Kollam, and
Thiruvananthapuram districts.

e Odisha: Ganjam, Boudh, Angul, Kalahandi, Mayurbhanj, Koraput, Bargarh, and Rayagada
districts.

o Tamil Nadu: Theni, Dindigul, Coimbatore, The Nilgiris, Kanyakumari, Tirunelveli, and
Villupuram districts.

e Telangana: Khammam, Nalgonda, and Mahbubnagar districts.

Physicochemical Properties

Detailed quantitative data on the physicochemical properties of Echitovenidine are limited in
the readily available literature. The following table summarizes the known information.
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Property Data

Molecular Formula C22H28N204

Melting Point 162-163 °C

Specific Rotation [a]D =-58° (in CHCI5)

Table 1: Physicochemical Properties of Echitovenidine.

Experimental Protocols
Isolation of Echitovenidine

A specific, detailed experimental protocol for the isolation of Echitovenidine from the fruits of
Alstonia venenata is not explicitly available in the reviewed literature. However, a general
procedure for the extraction of alkaloids from Alstonia species can be outlined as follows. It is
important to note that this is a generalized workflow and would require optimization for the

specific isolation of Echitovenidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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